4-chloro-N-[1,1-dimethyl-2-(1-piperazinyl)ethyl]benzenesulfonamide

• IUPAC Name: 4-chloro-N-(2-methyl-1-piperazin-1-ylpropan-2-yl)benzenesulfonamide
• InChI: InChI=1S/C14H22ClN3O2S/c1-14(2,11-18-9-7-16-8-10-18)17-21(19,20)13-5-3-12(15)4-6-13/h3-6,16-17H,7-11H2,1-2H3
• InChI Key: SCDAIUAKJXSYDU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CN1CCNCC1)NS(=O)(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C14H22ClN3O2S
• Molecular Weight: 331.9 g/mol

Description

Synthesis Analysis

The synthesis of related benzenesulfonamide compounds involves interactions with different substituents to achieve desired structural characteristics. For instance, novel 5-substituted 2-(arylmethylthio)-4-chloro-N-(5-aryl-1,2,4-triazin-3-yl) benzenesulfonamide derivatives were synthesized by reacting aminoguanidines with phenylglyoxal hydrate, showing significant cytotoxic activity towards human cancer cell lines (Żołnowska et al., 2016).

Molecular Structure Analysis

Molecular structure and electronic properties of benzenesulfonamide compounds have been investigated using density functional theory (DFT). The optimized structures, molecular electrostatic potential, and leading molecular orbital analyses offer insights into the compound's stability and reactivity. For example, the crystal structure and DFT study of specific benzenesulfonamide compounds revealed their potential pharmacological activity, supported by Hirshfeld surface analysis and 2D fingerprint plots (Xiao et al., 2022).

Chemical Reactions and Properties

Benzenesulfonamides incorporating 1,3,5-triazine moieties have been synthesized and showed inhibition against carbonic anhydrase isoforms, indicating their potential for pharmacological applications. The synthesis involves nucleophilic substitution reactions to achieve the desired functionality (Lolak et al., 2019).

Physical Properties Analysis

The physical properties of benzenesulfonamide derivatives, such as solubility, melting points, and crystal structures, are crucial for their application in various fields. The synthesis and crystal structure analysis of 1-benzenesulfonyl-4-benzhydryl-piperazine, for instance, provides valuable information on the compound's conformation and intermolecular interactions, which are essential for understanding its physical behavior (Kumar et al., 2007).

Chemical Properties Analysis

The chemical properties of 4-chloro-N-[1,1-dimethyl-2-(1-piperazinyl)ethyl]benzenesulfonamide derivatives, including their reactivity, stability, and interaction with biological targets, are key areas of research. Studies on novel sulfonamides incorporating 1,3,5-triazine moieties as inhibitors of carbonic anhydrase isozymes provide insights into their mechanism of action and potential therapeutic uses (Garaj et al., 2005).